3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine

• Molecular Formula: C8H13F2N3
• Molecular Weight: 189.21 g/mol
• SMILES: CC(C)CN1C=C(C(=N1)C(F)F)N
• InChI: InChI=1S/C8H13F2N3/c1-5(2)3-13-4-6(11)7(12-13)8(9)10/h4-5,8H,3,11H2,1-2H3
• InChIKey: WZPIBMSIIPCGFJ-UHFFFAOYSA-N

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: Key Building Block

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine (CAS 1423117-64-9) is a densely functionalized pyrazole derivative featuring a difluoromethyl group at the 3-position, a 2-methylpropyl (isobutyl) substituent at N1, and a free primary amine at the 4-position. This compound belongs to a privileged scaffold widely exploited in succinate dehydrogenase inhibitor (SDHI) fungicides and kinase-targeted pharmaceuticals. Its structural arrangement delivers a quantifiably distinct lipophilicity profile — with a computed LogP of 2.06 compared to 0.94 for the N‑methyl analog — driven by the isobutyl side chain, while the difluoromethyl group confers a moderately strong, lipophilic hydrogen bond donor capacity absent from both trifluoromethyl (CF₃) and methyl (CH₃) congeners [1][2].

● CF₂H as lipophilic hydrogen bond donor

● Favorable lipophilicity profile for membrane permeation

● Free 4-amine handle for orthogonal derivatization

• [1] PubChem. CID 71757567: 3-(difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine hydrochloride. Hydrogen Bond Donor Count = 2; Hydrogen Bond Acceptor Count = 4; Rotatable Bond Count = 3; Topological Polar Surface Area = 43.8 Ų. View Source
• [2] Lu, Y. et al. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. Journal of Agricultural and Food Chemistry, 72(38), 20775–20794. DOI: 10.1021/acs.jafc.4c04982. View Source

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: Analog Substitution Limitations

Simple N‑substituent or C‑3 fluorination swaps produce marked differences in lipophilicity, hydrogen bond potential, and conformational behaviour that cascade into divergent SAR. Replacing the isobutyl group of 3-(difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine with a methyl group lowers the computed LogP by 1.12 units (2.06 → 0.94) and removes two rotatable bonds , fundamentally altering passive permeability and target‑site adaptation. Conversely, exchanging the difluoromethyl (CF₂H) moiety for trifluoromethyl (CF₃) eliminates hydrogen bond donor capability because CF₃ is exclusively a weak acceptor [1][2]; the difluoromethyl group behaves as a “lipophilic hydroxyl” bioisostere capable of both donating and accepting hydrogen bonds, a property that underpins binding affinity in SDHI enzymes and many kinase targets [2][3]. Generic substitution therefore risks loss of both potency and selectivity.

N1-Substituent Change

Isobutyl to methyl swap may reduce lipophilicity and limit conformational sampling.

C3-Fluorination Swap

CF₂H to CF₃ replacement eliminates hydrogen bond donor capacity, potentially altering target interaction.

• [1] PubChem. CID 71757567: 3-(difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine hydrochloride. Hydrogen Bond Donor Count = 2. View Source
• [2] Lu, Y. et al. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. J. Agric. Food Chem., 72(38), 20775–20794. View Source
• [3] Zafrani, Y. et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem., 60(2), 797–804. DOI: 10.1021/acs.jmedchem.6b01691. View Source

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: Quantitative Comparison Evidence

Lipophilicity Gap vs. N-Methyl Analog

The target compound exhibits a computed LogP of 2.06, whereas its closest commercial N-substituted analog, 3-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine, possesses a LogP of only 0.94 . This +1.12 LogP increment is attributable solely to the isobutyl-for-methyl swap at the N1 position and corresponds to an approximately 13-fold higher predicted octanol–water partition coefficient. The difference places the isobutyl derivative in the lipophilicity window (LogP 2–4) preferred for passive gastrointestinal absorption and foliar uptake in agrochemicals, whereas the methyl analog falls below that range .

Lipophilicity Gap

Data to verify

+1.12 ΔLogP

Supports passive permeability assessment

Computed from vendor datasheets; confirm experimentally

Evidence Dimension	Computed octanol–water partition coefficient (LogP)
Target Compound Data	LogP = 2.0589
Comparator Or Baseline	3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-amine: LogP = 0.9399
Quantified Difference	ΔLogP = +1.119 (≈ 13× higher P)
Conditions	Computed LogP using XLogP3 or equivalent algorithm; data sourced from vendor technical datasheets (Leyan.com)

Why This Matters

A LogP above 2 is often required for adequate passive membrane permeability in cellular assays and for leaf penetration in agrochemical programs; the N-methyl analog falls significantly short of this threshold.

Conformational Flexibility vs. N-Methyl Analog

The isobutyl side chain introduces three freely rotatable bonds, compared to only one rotatable bond in the N‑methyl analog . While increased flexibility can impose an entropic penalty upon binding, it also enables the pyrazole core to sample a wider conformational space, potentially accommodating diverse binding pocket geometries that the rigid N‑methyl congener cannot access. This property is particularly relevant when the 4‑amine is acylated to generate focused libraries of amide derivatives where scaffold pre‑organization is undesirable [1].

Conformational Flexibility

Specification review

+2 rotatable bonds

May expand conformational sampling in library design

Rotatable bond count from PubChem; relevant for non-planar binding sites

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds
Comparator Or Baseline	3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-amine: 1 rotatable bond
Quantified Difference	+2 rotatable bonds
Conditions	Rotatable bond count as reported on vendor datasheets; consistent with SMILES: CC(C)CN1C=C(N)C(C(F)F)=N1

Why This Matters

The extra flexibility can be critical when exploring SAR around non-flat binding sites; the rigid N-methyl analog may under-sample productive binding conformations.

• [1] PubChem. CID 71757567. Rotatable Bond Count = 3. Topological Polar Surface Area = 43.8 Ų. View Source

CF2H Hydrogen Bond Donor Capacity vs. CF3 and CH3

The difluoromethyl group (CF₂H) is experimentally characterized as a lipophilic hydrogen bond donor, with measured ΔlogP (X-CF₂H − X-CH₃) values spanning −0.1 to +0.4 depending on scaffold context [1]. In contrast, the trifluoromethyl group (CF₃) functions only as a weak hydrogen bond acceptor and is strongly electron‑withdrawing, while methyl (CH₃) is neither a donor nor an acceptor [1][2]. In SDHI enzyme crystal structures, the CF₂H proton engages in a key hydrogen‑bond interaction with a conserved tyrosine residue that CF₃ cannot replicate, directly correlating with target potency [2][3]. The target compound retains this critical CF₂H group while the N‑isobutyl substituent independently modulates lipophilicity.

Hydrogen Bond Donor

Class-level

CF₂H: donor & acceptor
CF₃: acceptor only

H-bond donor may contribute to target binding; lost with CF₃ or CH₃

Class-level evidence from Zafrani et al. 2017; SDHI crystallography reports

Evidence Dimension	Hydrogen bond donor capability of the C-3 substituent
Target Compound Data	CF₂H group: functions as both H‑bond donor (C–H···O) and acceptor; ΔlogP(CF₂H − CH₃) ≈ −0.1 to +0.4 [1]
Comparator Or Baseline	CF₃ group: H‑bond acceptor only, no donor capacity; CH₃ group: neither donor nor acceptor
Quantified Difference	Qualitative donor capacity (CF₂H > CF₃ ≈ CH₃ ≈ 0); experimental ΔlogP range cited from Zafrani et al. (2017)
Conditions	ΔlogP values measured in octanol–water system for diverse aromatic substrates [1]; SDHI crystallography from multiple research articles [2][3]

Why This Matters

The hydrogen bond donor property of CF₂H is a proven driver of target engagement in SDHI fungicides and is lost upon substitution with CF₃ or CH₃; selecting the difluoromethyl congener is essential for retaining this pharmacophoric interaction.

• [1] Zafrani, Y. et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem., 60(2), 797–804. DOI: 10.1021/acs.jmedchem.6b01691. View Source
• [2] Lu, Y. et al. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. J. Agric. Food Chem., 72(38), 20775–20794. View Source
• [3] Synthesis of diversely fluorinated pyrazoles as novel active agrochemical ingredients. J. Fluorine Chem., 2013, 152, 2–11. DOI: 10.1016/j.jfluchem.2012.11.008. View Source

Steric Differentiation: Isobutyl vs. Methyl at N1

Based on molecular formula and standard group contributions, the isobutyl fragment (–CH₂CH(CH₃)₂, ~43 cm³/mol) occupies roughly twice the van der Waals volume of a methyl group (~21 cm³/mol). This steric differential can be exploited to probe depth and width of hydrophobic sub‑pockets in target proteins. In the context of 4‑amino‑3‑difluoromethyl‑pyrazoles, the isobutyl substituent at N1 has been shown in patent SAR tables to shift selectivity between SDHI isoforms compared to the N‑methyl analog, although quantitative isoform‑specific IC₅₀ data remain proprietary [1][2]. The larger N1 substituent also retards metabolic N‑dealkylation relative to the methyl congener, a class‑level metabolic stability trend documented for N‑alkyl pyrazoles [2].

Steric Differentiation

Class-level

Isobutyl ≈ 2× volume of methyl

Larger steric bulk may influence selectivity profiles

Volume estimated from group contributions; proprietary IC₅₀ data unavailable

Evidence Dimension	Approximate van der Waals volume of the N1 substituent
Target Compound Data	Isobutyl: ~43 cm³/mol (estimated from group additivity)
Comparator Or Baseline	Methyl: ~21 cm³/mol; Hydrogen (unsubstituted): ~0 cm³/mol
Quantified Difference	~2-fold volume increase vs. methyl; >40 cm³/mol vs. unsubstituted
Conditions	Estimates based on standard group contribution methods (Le Bas or atomic increment approaches)

Why This Matters

The pronounced steric difference provides a rational basis for prioritizing the isobutyl derivative in SAR campaigns targeting isoforms with spacious hydrophobic channels; the methyl analog may miss productive hydrophobic contacts.

• [1] Patent US2014/0057904A1 (Bayer CropScience). Bis(difluoromethyl)pyrazoles as fungicides. Exemplifies N‑isobutyl‑3‑difluoromethyl‑pyrazoles as key intermediates. View Source
• [2] Giornal, F. et al. (2013). Synthesis of diversely fluorinated pyrazoles as novel active agrochemical ingredients. J. Fluorine Chem., 152, 2–11. View Source

Hydrochloride Salt Solubility Advantage

The hydrochloride salt form (CAS 1423034-57-4) of 3-(difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine is reported to exhibit significantly improved aqueous solubility compared to the free base (CAS 1423117-64-9), a characteristic that facilitates dissolution in aqueous buffer systems commonly used for in vitro biochemical and cell‑based assays . The free base possesses a computed LogP of 2.06 and relatively low intrinsic water solubility, whereas protonation of the 4‑amino group in the HCl salt increases polarity (TPSA of the cation ≈ 44 Ų plus counter‑ion contribution) and disrupts crystal packing, enhancing dissolution kinetics .

Salt Solubility

Data to verify

HCl salt: improved aqueous solubility

Facilitates assay preparation in aqueous buffers

Vendor-reported qualitative data; validate solubility experimentally

Evidence Dimension	Aqueous solubility for biological assay use
Target Compound Data	Hydrochloride salt: qualitatively described as water‑soluble for biological assays; free base LogP = 2.06
Comparator Or Baseline	Free base form: LogP = 2.06; limited aqueous solubility
Quantified Difference	No quantitative solubility ratio available; qualitative enhancement documented on vendor technical datasheets
Conditions	Solubility reports from supplier technical product descriptions (CymitQuimica, American Elements)

Why This Matters

For procurement supporting biological assays, the hydrochloride salt is the preferred form for direct dissolution in aqueous buffers, reducing the need for DMSO stock solutions and minimizing solvent‑induced artifacts.

3-(Difluoromethyl)-1-(2-methylpropyl)-1H-pyrazol-4-amine: High-Impact Applications

Lipophilicity-Driven SDHI Fungicide Lead Generation

Agrochemical discovery programs targeting succinate dehydrogenase (SDH, Complex II) require inhibitors with LogP in the 2–4 range to ensure adequate cuticular penetration and phloem mobility. The target compound, with a computed LogP of 2.06, falls within this optimal window, whereas the N‑methyl analog (LogP 0.94) does not . The free 4‑amine serves as a direct condensation handle for generating carboxamide libraries by reacting with diverse aromatic and heterocyclic carboxylic acids, mimicking the pharmacophore of commercial SDHI fungicides such as fluxapyroxad and pydiflumetofen. The CF₂H group retains the essential H‑bond donor interaction with the conserved tyrosine of the SDH ubiquinone‑binding site [1]. Researchers should select this building block when the goal is to explore N1‑isobutyl SAR while maintaining the 3‑CF₂H‑4‑amine core.

Conformational Sampling Advantage in Kinase Fragment Screening

In fragment‑based drug discovery campaigns targeting ATP‑binding pockets, the three rotatable bonds of the isobutyl side chain permit conformational sampling that the rigid N‑methyl analog (one rotatable bond) cannot achieve . This flexibility is advantageous when the 4‑amine is elaborated into amide or sulfonamide fragments that must adopt non‑planar geometries to contact hydrophobic back‑pocket residues. The difluoromethyl group further contributes a moderately strong, directional H‑bond that can anchor the fragment to the hinge region [1][2]. Procurement of this scaffold therefore offers a dual advantage: a conformationally adaptable lipophilic vector and a fixed, pharmacophoric H‑bond donor.

Orthogonal Functionalization for Parallel Library Synthesis

The simultaneous presence of a primary amine (C‑4), a difluoromethyl group (C‑3), and an alkyl substituent (N‑1) with no other reactive functionality allows fully orthogonal derivatization. The 4‑amine can be acylated, sulfonylated, or converted to a urea without interference from the CF₂H or isobutyl groups. This chemical orthogonality, combined with the quantifiable LogP advantage over the N‑methyl analog , makes the isobutyl‑substituted scaffold a superior choice for generating compound libraries where moderate lipophilicity is desired from the outset, reducing the need for post‑synthetic lipophilicity adjustment.

N-Dealkylation Susceptibility in Metabolic Stability SAR

Comparative metabolic stability studies between the isobutyl‑substituted compound and its N‑methyl analog can be used to benchmark the resistance of branched N‑alkyl chains to cytochrome P450‑mediated N‑dealkylation. Prior literature on N‑alkyl pyrazoles indicates that α‑branched alkyl groups (isobutyl) are metabolized more slowly than linear or methyl substituents . The target compound thus serves as a direct probe for confirming this class‑level trend within the 3‑difluoromethyl‑4‑amino‑pyrazole sub‑series, providing data to guide lead optimization toward analogs with improved metabolic half‑life.

Application

Selection Property

Validation Focus

SDHI fungicide lead generation

Lipophilic window & CF₂H donor

Permeability and SDH binding confirmation

Kinase fragment screening

Conformational flexibility & hinge-binding donor

Fragment binding and SAR expansion

Orthogonal library synthesis

Unambiguous 4-amine handle

Selective derivatization without protection

Metabolic stability SAR

Branched N-alkyl chain

Metabolic stability vs. N-methyl congener

• [1] Zafrani, Y. et al. (2017). Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept. J. Med. Chem., 60(2), 797–804. View Source
• [2] Lu, Y. et al. (2024). Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules. J. Agric. Food Chem., 72(38), 20775–20794. View Source